Cas no 2172137-01-6 (3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid)

3-Ethoxy-4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy]acetamido}butanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include an ethoxy side chain and a flexible ethylene glycol linker, enhancing solubility and compatibility with solid-phase peptide synthesis (SPPS) protocols. The Fmoc group ensures selective deprotection under mild basic conditions, while the carboxylic acid terminus allows for further coupling reactions. This compound is particularly useful in constructing modified peptides requiring tailored hydrophilicity or spacer functionalities. Its stability under standard SPPS conditions and precise orthogonal protection make it a valuable building block for advanced peptide research and bioconjugation strategies.
3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid structure
2172137-01-6 structure
Product Name:3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid
CAS No:2172137-01-6
MF:C25H30N2O7
MW:470.514907360077
CID:6317996
PubChem ID:165525576
Update Time:2025-05-27

3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid
    • EN300-1493480
    • 3-ethoxy-4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
    • 2172137-01-6
    • Inchi: 1S/C25H30N2O7/c1-2-33-17(13-24(29)30)14-27-23(28)16-32-12-11-26-25(31)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,2,11-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
    • InChI Key: OXHZKVZGIVQDKH-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCC(NCC(CC(=O)O)OCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 470.20530130g/mol
  • Monoisotopic Mass: 470.20530130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 14
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 123Ų

3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid Pricemore >>

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Additional information on 3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid

Comprehensive Overview of 3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid (CAS No. 2172137-01-6)

3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid (CAS No. 2172137-01-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation applications. This compound’s ethoxy and butanoic acid moieties further enhance its solubility and reactivity, aligning with modern demands for efficient and sustainable synthetic methodologies.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid. Recent trends highlight its relevance in cancer research, immunotherapy, and targeted drug delivery systems. Users often inquire about its synthetic pathways, stability under various conditions, and compatibility with automated peptide synthesizers. These queries reflect the compound’s versatility and the need for detailed technical data to optimize laboratory workflows.

From an industrial perspective, CAS No. 2172137-01-6 is a key building block for custom peptide synthesis services. Companies specializing in GMP-grade peptides and research chemicals prioritize this compound for its consistent performance and low side-reaction profile. Additionally, its carboxylic acid terminus allows for further functionalization, making it a preferred choice for bioconjugation and linker chemistry. These attributes address the rising demand for precision medicine and next-generation biologics.

Environmental and safety considerations are also critical when handling 3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid. While it is not classified as hazardous, proper storage conditions—such as cool, dry environments and protection from light—are recommended to maintain its integrity. Researchers frequently search for MSDS sheets and handling protocols to ensure compliance with laboratory safety standards. This aligns with broader industry movements toward green chemistry and responsible sourcing.

In summary, 3-ethoxy-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid (CAS No. 2172137-01-6) is a cornerstone in peptide science, bridging gaps between academic research and industrial applications. Its design caters to evolving needs in biopharmaceuticals and material science, while its well-documented properties support reproducible results. As the field advances, this compound will likely remain pivotal in unlocking new therapeutic and diagnostic innovations.

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